Cas no 70766-06-2 ([(2R)-oxan-2-yl]methanol)

• Product Name: [(2R)-oxan-2-yl]methanol
• CAS No: 70766-06-2
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD22681530
• CID: 1746286
• PubChem ID: 7057982
• Update Time: 2025-04-24

[(2R)-oxan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanol, tetrahydro-, (R)-
• (R)-(tetrahydro-2H-pyran-2-yl)methanol
• [(2R)-oxan-2-yl]methanol
• (2R)-2-Hydroxymethyloxane
• (R)-2-(Hydroxymethyl)oxane
• SCHEMBL1691283
• 2H-Pyran-2-methanol, tetrahydro-, (2R)-
• 70766-06-2
• CS-0185314
• (2R)-tetrahydro-2H-pyran-2-ylmethanol
• ROTONRWJLXYJBD-ZCFIWIBFSA-N
• TS-01604
• (2r)-oxan-2-ylmethanol
• AS-81100
• AKOS026675703
• MFCD22681530

• MDL： MFCD22681530
• Inchi： 1S/C6H12O2/c7-5-6-3-1-2-4-8-6/h6-7H,1-5H2/t6-/m1/s1
• InChI Key： ROTONRWJLXYJBD-ZCFIWIBFSA-N
• SMILES： O1CCCC[C@@H]1CO

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on [(2R)-oxan-2-yl]methanol

Compound CAS No. 70766-06-2: 2H-Pyran-2-methanol, Tetrahydro-, (R)-

Compound CAS No. 70766-06-2, also known as tetrahydro-2H-pyran-2-methanol and commonly referred to as THP methanol or (R)-configured alcohol, is a versatile organic compound with significant applications in various industries. This compound is a derivative of tetrahydropyran, a six-membered ring structure with one oxygen atom, and it plays a crucial role in the synthesis of bioactive molecules, pharmaceuticals, and specialty chemicals.

The chemical structure of this compound consists of a tetrahydropyran ring with a hydroxymethyl group attached at the 2-position. The (R)-configuration indicates that the hydroxymethyl group is on the right side of the chiral center, which is essential for its specific biological and chemical properties. This stereochemistry is often critical in drug design and development, where the spatial arrangement of atoms can significantly influence activity and selectivity.

Recent studies have highlighted the importance of tetrahydro-2H-pyran-2-methanol in the field of green chemistry and sustainable synthesis. Researchers have explored its use as a building block for constructing complex natural product analogs and bioactive compounds. For instance, its ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, makes it an invaluable intermediate in organic synthesis.

In the pharmaceutical industry, compound CAS No. 70766-06-2 has been employed in the development of anti-inflammatory agents, antidepressants, and neuroprotective drugs. Its role as a chiral auxiliary has been particularly noteworthy, enabling the asymmetric synthesis of enantiomerically pure compounds that are critical for modern drug discovery.

Moreover, advancements in catalytic asymmetric synthesis have further enhanced the utility of this compound. By using highly enantioselective catalysts, chemists can efficiently produce large quantities of the (R)-configured alcohol, which is essential for scaling up production in pharmaceutical manufacturing.

From an environmental perspective, the synthesis and application of tetrahydro-2H-pyran-2-methanol align with current trends toward eco-friendly chemical processes. Its use in reducing waste generation and improving reaction efficiency contributes to sustainable practices within the chemical industry.

In conclusion, compound CAS No. 70766-06-2 stands out as a vital component in contemporary organic chemistry and pharmacology due to its unique properties and wide-ranging applications. As research continues to uncover new avenues for its utilization, this compound will undoubtedly remain at the forefront of innovative chemical developments.